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Compound of Interest

Compound Name: Potassium heptanoate

Cat. No.: B101067 Get Quote

This guide provides a comprehensive overview of the safety data and handling precautions for

potassium heptanoate, tailored for researchers, scientists, and professionals in drug

development. The information is compiled from various safety data sheets and chemical

suppliers.

Chemical and Physical Properties
Potassium heptanoate is the potassium salt of heptanoic acid.[1] Its fundamental physical and

chemical properties are crucial for safe handling and use in experimental settings. A summary

of these properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Potassium Heptanoate
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Property Value Source

CAS Number 16761-12-9 [1][2][3][4]

Molecular Formula C₇H₁₃KO₂ [1][2][3][4]

Molecular Weight 168.275 - 168.277 g/mol [1][2][4]

IUPAC Name Potassium heptanoate [1][4]

Synonyms

Potassium salt of enanthic

acid, Potassium

hexylcarboxylate, Heptanoic

acid potassium salt

[1][4]

Boiling Point 222.6°C at 760 mmHg [1][3][4]

Flash Point 99.2°C [1][3][4]

Vapor Pressure 0.0578 mmHg at 25°C [1][3]

EINECS Number 240-820-8 [2][3][4]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), potassium heptanoate is not classified as a hazardous substance.[2][3] There are no

GHS pictograms, signal words, or hazard statements associated with this chemical.[2][3]

Toxicological Data
There is currently no available data on the toxicological properties of potassium heptanoate.

[3] This includes a lack of information on acute toxicity (oral, dermal, and inhalation), skin

corrosion or irritation, serious eye damage or irritation, respiratory or skin sensitization, germ

cell mutagenicity, carcinogenicity, and reproductive toxicity.[3]

Safe Handling and Storage Protocols
Despite its non-hazardous classification, proper laboratory practices are essential when

handling potassium heptanoate to ensure personnel safety.
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4.1. Handling:

Ventilation: Use in a well-ventilated area.[5][6] For procedures that may generate dust,

appropriate exhaust ventilation should be in place.[5]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.[5][7] Eyewash stations should be readily

accessible.[6]

Hand Protection: Handle with gloves.[5] Nitrile rubber gloves are recommended.[5]

Body Protection: Wear a laboratory coat.[8]

Hygiene: Avoid contact with skin and eyes.[5] Do not eat, drink, or smoke when using this

product. Wash hands thoroughly after handling.[5]

4.2. Storage:

Conditions: Store in a dry, cool, and well-ventilated place.[6][7] Keep containers tightly

closed.[6]

Incompatibilities: Information on specific incompatible materials is not widely available for

potassium heptanoate. However, for the metallic element potassium, it is incompatible with

water, acids, and oxidizing agents.[8]

4.3. Spills and Disposal:

Spills: In case of a spill, sweep up the solid material and place it in a suitable, closed

container for disposal.[5] Avoid generating dust.[5]

Disposal: Dispose of the material in accordance with local, state, and federal regulations.

First-Aid Measures
In case of exposure, the following first-aid measures are recommended:

After inhalation: Move the person to fresh air.
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After skin contact: Remove contaminated clothing and rinse the skin with water.

After eye contact: Rinse out with plenty of water.

After ingestion: Make the victim drink water (two glasses at most). If feeling unwell, consult a

doctor.

Experimental Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of potassium
heptanoate in a laboratory setting.

Caption: Workflow for the safe handling of potassium heptanoate.

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a formal Safety Data Sheet (SDS). Always refer to the specific SDS provided by the

manufacturer for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Potassium heptanoate (16761-12-9) for sale [vulcanchem.com]

2. guidechem.com [guidechem.com]

3. Page loading... [guidechem.com]

4. alfa-chemistry.com [alfa-chemistry.com]

5. alco-chem.com [alco-chem.com]

6. assets.thermofisher.com [assets.thermofisher.com]

7. fishersci.com [fishersci.com]

8. ehs.princeton.edu [ehs.princeton.edu]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b101067?utm_src=pdf-body
https://www.benchchem.com/product/b101067?utm_src=pdf-body
https://www.benchchem.com/product/b101067?utm_src=pdf-body
https://www.benchchem.com/product/b101067?utm_src=pdf-custom-synthesis
https://www.vulcanchem.com/product/vc21043698
https://www.guidechem.com/encyclopedia/potassium-heptanoate-dic325712.html
https://www.guidechem.com/msds/16761-12-9.html
https://www.alfa-chemistry.com/cas_16761-12-9.htm
https://www.alco-chem.com/uploads/7/1/2/5/71257601/slide_0397-5_sds.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA12678~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2012:43:01~~Potassium%20hexacyanoplatinate(IV
https://www.fishersci.com/store/msds?partNumber=AA1029906&productDescription=POTASSIUM+SOLID+99.95%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://ehs.princeton.edu/laboratory-research/chemical-safety/chemical-specific-protocols/potassium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [An In-depth Technical Guide on the Safety and
Handling of Potassium Heptanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101067#potassium-heptanoate-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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